Benzyl 3-(methylamino)-9-azabicyclo[3.3.1]nonane-9-carboxylate

• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol
• IUPAC Name: benzyl 3-(methylamino)-9-azabicyclo[3.3.1]nonane-9-carboxylate
• InChI: InChI=1S/C17H24N2O2/c1-18-14-10-15-8-5-9-16(11-14)19(15)17(20)21-12-13-6-3-2-4-7-13/h2-4,6-7,14-16,18H,5,8-12H2,1H3
• InChI Key: QXNYDGDGCRFDBF-UHFFFAOYSA-N
• Canonical SMILES: CNC1CC2CCCC(C1)N2C(=O)OCC3=CC=CC=C3

Description

Benzyl 3-(methylamino)-9-azabicyclo[331]nonane-9-carboxylate is a complex organic compound with a bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzyl 3-(methylamino)-9-azabicyclo[3.3.1]nonane-9-carboxylate typically involves the Michael reaction of methyl 1-benzyl-4-oxopiperidine-3-carboxylate with unsaturated carbonyl compounds such as acrolein, crotonaldehyde, and cinnamaldehyde . The reactions are carried out in methanol in the presence of triethylamine, resulting in high yields of the desired product .

Industrial Production Methods

the ease of preparation from accessible and inexpensive starting materials suggests that it could be produced on a larger scale using similar synthetic routes as those used in laboratory settings .

Chemical Reactions Analysis

Types of Reactions

Benzyl 3-(methylamino)-9-azabicyclo[3.3.1]nonane-9-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of different derivatives of the compound.

Substitution: The compound can undergo substitution reactions, particularly at the benzyl and methylamino groups.

Common Reagents and Conditions

Common reagents used in these reactions include triethylamine for the Michael reaction, and various oxidizing and reducing agents for other transformations .

Major Products Formed

The major products formed from these reactions include 6- and 6,8-substituted derivatives of the original compound .

Scientific Research Applications

Benzyl 3-(methylamino)-9-azabicyclo[3.3.1]nonane-9-carboxylate has several scientific research applications:

Chemistry: Used as a model compound for studying target-oriented transformations and obtaining new structures with desired properties.

Industry: Possible use in the synthesis of other complex organic compounds.

Mechanism of Action

The mechanism of action for Benzyl 3-(methylamino)-9-azabicyclo[3.3.1]nonane-9-carboxylate involves its interaction with various molecular targets and pathways.

Comparison with Similar Compounds

Similar Compounds

3-Benzyl-9-carbethoxymethyl-3,9-diazabicyclo[3.3.1]nonane: Similar in structure but with different substituents.

9-Borabicyclo[3.3.1]nonane (9-BBN): Used in hydroboration reactions and has a similar bicyclic structure.

Uniqueness

Benzyl 3-(methylamino)-9-azabicyclo[3.3.1]nonane-9-carboxylate is unique due to its specific substituents and the resulting chemical properties.